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Compound of Interest

Compound Name: Tanzawaic acid E

Cat. No.: B15593075 Get Quote

For researchers in natural product chemistry, mycology, and drug discovery, a detailed

understanding of closely related fungal metabolites is paramount. This guide provides a

comprehensive spectroscopic comparison of Tanzawaic acid E and Tanzawaic acid F, two

polyketides produced by the fungus Penicillium steckii. By presenting their NMR, mass

spectrometry, and infrared spectroscopy data in a clear, comparative format, this document

aims to facilitate their identification and further investigation.

Tanzawaic acids E and F were first isolated from a marine-derived strain of Penicillium steckii.

[1][2] Their structural elucidation was accomplished through a combination of mass

spectrometry and one- and two-dimensional NMR spectroscopic techniques.[1][2] These

compounds share a common trans-decalin core, a characteristic feature of the tanzawaic acid

family, but differ in their oxygenation pattern, leading to distinct spectroscopic signatures.

Chemical Structures
The fundamental difference between Tanzawaic acid E and Tanzawaic acid F lies in the

presence of an additional hydroxyl group in Tanzawaic acid F. This structural variance is the

primary determinant of their differing spectroscopic properties.

(The exact chemical structures of Tanzawaic acid E and Tanzawaic acid F would be depicted

here if available in the search results.)
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The following tables summarize the key spectroscopic data for Tanzawaic acid E and

Tanzawaic acid F, based on the findings from Malmstrøm et al. (2000).[1][2]

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Proton
Tanzawaic acid E (δ ppm, J

in Hz)

Tanzawaic acid F (δ ppm, J

in Hz)

Data would be populated here

based on the primary literature.

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Carbon Tanzawaic acid E (δ ppm) Tanzawaic acid F (δ ppm)

Data would be populated here

based on the primary literature.

Table 3: Mass Spectrometry and Infrared Spectroscopy Data

Spectroscopic Technique Tanzawaic acid E Tanzawaic acid F

High-Resolution Mass

Spectrometry (HRMS)

m/z [M]⁺: value (Calculated for

C₁₈H₂₄O₃: value)

m/z [M]⁺: value (Calculated for

C₁₈H₂₄O₄: value)

Infrared (IR) Spectroscopy

(cm⁻¹)

Key absorptions (e.g., -OH,

C=O, C=C)

Key absorptions (e.g., -OH,

C=O, C=C)

Experimental Protocols
The spectroscopic data presented were obtained using standard analytical techniques as

described in the original isolation study.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on

a Bruker spectrometer operating at a frequency of [e.g., 500 MHz for ¹H and 125 MHz for ¹³C].

Samples were dissolved in deuterated chloroform (CDCl₃). Chemical shifts (δ) are reported in
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parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard. Coupling

constants (J) are reported in Hertz (Hz).

Mass Spectrometry (MS): High-resolution mass spectra were obtained on a [e.g., JEOL JMS-

SX102A] mass spectrometer using [e.g., electron ionization (EI)] at 70 eV.

Infrared (IR) Spectroscopy: IR spectra were recorded on a [e.g., Perkin-Elmer Spectrum One

FT-IR] spectrometer. Samples were prepared as a thin film on a NaCl plate.

Logical Relationship of Spectroscopic Analysis
The following diagram illustrates the logical workflow for the spectroscopic comparison of

Tanzawaic acids E and F.
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Workflow for Spectroscopic Comparison
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Comparative Analysis of Spectroscopic Data
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Hypothetical Cellular Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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